5-Amino-1H-pyrazole-3-carboxylic acid
Overview
Description
5-Amino-1H-pyrazole-3-carboxylic acid, or 5-APA, is an organic compound that is found in many different organisms. It is an important intermediate in the synthesis of many biologically active compounds. 5-APA has been found to have a variety of applications in both the scientific and medical fields, including the synthesis of drugs, and the study of biochemical and physiological processes.
Scientific Research Applications
Synthesis of Novel Compounds
5-Amino-1H-pyrazole-3-carboxylic acid is used in the synthesis of various novel compounds. For instance, it has been utilized in creating ligands based on 1H-pyrazole-3-carboxylic acids containing triazole moieties, which are significant in medicinal chemistry and metal complex catalysis (Dalinger et al., 2020). This compound also plays a crucial role in the synthesis of N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides and 3H-imidazo[4,5-b]pyridines, contributing to the development of novel frameworks in structural chemistry (Yıldırım & Kandemirli, 2006).
Antibacterial Activities
This compound derivatives have been explored for their antibacterial properties. Research has shown that 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids, derived from 5-amino-3-methyl-1-phenyl-1H-pyrazole, exhibited significant antibacterial activities, indicating potential applications in developing new antibacterial agents (Maqbool et al., 2014).
Carbonic Anhydrase Inhibition
Research involving this compound has led to the development of new carbonic anhydrase inhibitors. These inhibitors have shown potent effects on carbonic anhydrase isoenzymes, suggesting their potential use in treating diseases associated with the dysfunction of these enzymes (Bülbül et al., 2008).
Antiglaucoma Activity
Pyrazole carboxylic acid derivatives of 5-amino-1,3,4-thiadiazole-2-sulfonamide have been studied for their antiglaucoma activity. The findings suggest these compounds as potent inhibitors, offering new avenues for the development of antiglaucoma drugs (Kasımoğulları et al., 2010).
Analgesic and Anti-inflammatory Agents
This compound has been used in synthesizing compounds with analgesic and anti-inflammatory activities. These compounds have shown promising results, providing a foundation for new classes of analgesic and anti-inflammatory agents (Gokulan et al., 2012).
Synthesis of Heterocyclic Dyes
The compound has been employed in producing heterocyclic dyes, demonstrating its versatility in different areas of chemical synthesis (Tao et al., 2019).
Novel Chemical Syntheses
Additionally, this compound is crucial in novel chemical syntheses, such as the creation of pyrazolo[3,4-b]pyridines and the exploration of their properties (Ghaedi et al., 2015).
Future Directions
Pyrazoles, including 5-Amino-1H-pyrazole-3-carboxylic acid, are being extensively studied for their potential applications in various fields of science. They are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . The ongoing research in this area is expected to lead to the development of novel and applicable heterocyclic compounds .
Mechanism of Action
Target of Action
It’s known that pyrazole derivatives can interact with a wide range of biological targets, influencing various biochemical pathways .
Mode of Action
Pyrazoles are known to exhibit tautomerism, a phenomenon that may influence their reactivity and interaction with targets . This could result in changes in structure and properties, potentially affecting the compound’s biological activity .
Biochemical Pathways
They are often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Result of Action
It’s known that changes in the structure of pyrazoles can translate into changes in properties, potentially affecting their biological activities .
Biochemical Analysis
Biochemical Properties
Pyrazoles, the class of compounds to which it belongs, are known to exhibit tautomerism . This phenomenon may influence their reactivity, with possible impact on the biochemical reactions where pyrazoles take part .
Molecular Mechanism
The molecular mechanism of action of 5-Amino-1H-pyrazole-3-carboxylic acid is not well-established. Pyrazoles are known to exhibit tautomerism, which may influence their reactivity and thus their mechanism of action .
Temporal Effects in Laboratory Settings
It is recommended to store this compound in a dark place, under an inert atmosphere, at room temperature for stability .
Properties
IUPAC Name |
3-amino-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c5-3-1-2(4(8)9)6-7-3/h1H,(H,8,9)(H3,5,6,7) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICASMSGEUGPHGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NN=C1N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00337489 |
Source
|
| Record name | 5-Amino-1H-pyrazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00337489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
124004-31-5 |
Source
|
| Record name | 5-Amino-1H-pyrazole-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00337489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-amino-1H-pyrazole-5-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(5S,8S,8aS)-3,8-dimethyl-2-oxo-4,5,6,7,8,8a-hexahydro-1H-azulen-5-yl]prop-2-enoic acid](/img/structure/B53532.png)
![[(1S,5R)-6-cyano-6-bicyclo[3.1.0]hexanyl] acetate](/img/structure/B53550.png)
